Cas no 128740-33-0 (1H-Pyrrolo[3,4-c]isoxazole, hexahydro-)

• Product Name: 1H-Pyrrolo[3,4-c]isoxazole, hexahydro-
• CAS No: 128740-33-0
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 1223638
• PubChem ID: 15070016
• Update Time: 2025-10-28

1H-Pyrrolo[3,4-c]isoxazole, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]isoxazole, hexahydro-
• CS-0046487
• AKOS006380022
• 3,3a,4,5,6,6a-hexahydro-1H-pyrrolo[3,4-c][1,2]oxazole
• hexahydro-1H-pyrrolo[3,4-c][1,2]oxazole
• 128740-33-0
• hexahydro-1H-pyrrolo[3,4-c]isoxazole
• SCHEMBL6211287
• D72777

• Inchi： 1S/C5H10N2O/c1-4-3-8-7-5(4)2-6-1/h4-7H,1-3H2
• InChI Key： PCEOBXADJCUZTN-UHFFFAOYSA-N
• SMILES： O1CC2CNCC2N1

Computed Properties

• Exact Mass: 412.19751
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• PSA: 42.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines

Additional information on 1H-Pyrrolo[3,4-c]isoxazole, hexahydro-

Chemical Profile of 1H-Pyrrolo[3,4-c]isoxazole, hexahydro- (CAS No. 128740-33-0)

1H-Pyrrolo[3,4-c]isoxazole, hexahydro-, identified by its Chemical Abstracts Service (CAS) number 128740-33-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the broader class of pyrroloisoxazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The hexahydro substitution pattern in its molecular structure contributes to its unique pharmacokinetic properties, making it a subject of extensive interest for drug discovery and development.

The structural framework of 1H-Pyrrolo[3,4-c]isoxazole, hexahydro- consists of a fused ring system comprising a pyrrole ring and an isoxazole ring, both of which are integral to its biological functionality. The presence of the hexahydro group suggests that the compound may exhibit enhanced solubility and metabolic stability compared to its unsubstituted counterparts. These characteristics make it an attractive scaffold for designing novel therapeutic agents with improved pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 1H-Pyrrolo[3,4-c]isoxazole, hexahydro- has emerged as a promising candidate in this context due to its ability to modulate key enzymatic and signaling pathways involved in inflammation, cancer, and neurodegenerative disorders. Studies have demonstrated that derivatives of this compound can interact with biological targets such as kinases and transcription factors, thereby exerting therapeutic effects.

One of the most compelling aspects of 1H-Pyrrolo[3,4-c]isoxazole, hexahydro- is its versatility in chemical modification. Researchers have explored various synthetic strategies to introduce different functional groups into its core structure, leading to the development of a library of analogs with tailored biological activities. For instance, modifications at the nitrogen atoms of the pyrrole and isoxazole rings have been shown to enhance binding affinity to specific protein targets. Additionally, the introduction of hydroxyl or carboxyl groups has been investigated for potential synergistic effects with existing therapeutics.

The pharmacological evaluation of 1H-Pyrrolo[3,4-c]isoxazole, hexahydro- and its derivatives has revealed several intriguing findings. Preclinical studies indicate that certain analogs exhibit significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, these compounds have shown promise in oncology research, where they demonstrate the ability to suppress tumor growth by interfering with critical signaling pathways like MAPK and PI3K/Akt. These findings underscore the compound's potential as a lead molecule for developing novel anticancer agents.

Another area where 1H-Pyrrolo[3,4-c]isoxazole, hexahydro- has shown promise is in neurodegenerative disease research. Emerging evidence suggests that this compound can cross the blood-brain barrier and exert neuroprotective effects against conditions such as Alzheimer's disease and Parkinson's disease. Mechanistically, it appears to mitigate neuroinflammation and protect against oxidative stress by modulating key neurotransmitter systems. These findings have opened up new avenues for investigating potential treatments for these debilitating conditions.

The synthetic chemistry behind 1H-Pyrrolo[3,4-c]isoxazole, hexahydro- is equally fascinating. The synthesis typically involves multi-step reactions starting from readily available precursors such as pyrrole derivatives. Key steps include cyclization reactions to form the fused heterocyclic system followed by hydrogenation to introduce the hexahydro group. Advances in catalytic methods have enabled more efficient and scalable synthesis routes for this compound and its analogs.

In conclusion,1H-Pyrrolo[3,4-c]isoxazole, particularly in its hexahydro form (CAS No. 128740-33-0), represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for drug discovery across multiple therapeutic areas. As research continues to uncover new derivatives with enhanced pharmacological profiles,1H-Pyrrolo[3,4-c]isoxazole, hexahydro will undoubtedly remain at the forefront of medicinal chemistry innovation.